Cas no 131673-39-7 (3'-deoxy-3'-(4,5-dimethyl-1H-1,2,3-triazol-1-yl)thymidine)

• Product Name: 3'-deoxy-3'-(4,5-dimethyl-1H-1,2,3-triazol-1-yl)thymidine
• CAS No: 131673-39-7
• MF: C₁₄H₁₉N₅O₄
• MW: 321.331762552261
• CID: 1228840
• PubChem ID: 452535
• Update Time: 2025-04-20

3'-deoxy-3'-(4,5-dimethyl-1H-1,2,3-triazol-1-yl)thymidine Chemical and Physical Properties

Names and Identifiers

• 3'-deoxy-3'-(4,5-dimethyl-1H-1,2,3-triazol-1-yl)thymidine
• 1-[(2R,4S,5S)-4-(4,5-dimethyltriazol-1-yl)-5-(hydroxymethyl)oxolan-2-yl]-5-methylpyrimidine-2,4-dione
• DTXSID30157177
• 1-[(2R,4S,5S)-4-(4,5-dimethyltriazol-1-yl)-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-pyrimidine-2,4-dione
• 131673-39-7
• 3'-(DiMeTriazol)dT
• Thymidine, 3'-deoxy-3'-(4,5-dimethyl-1H-1,2,3-triazol-1-yl)-

• Inchi： 1S/C14H19N5O4/c1-7-5-18(14(22)15-13(7)21)12-4-10(11(6-20)23-12)19-9(3)8(2)16-17-19/h5,10-12,20H,4,6H2,1-3H3,(H,15,21,22)/t10-,11+,12+/m0/s1
• InChI Key： QXCIWWNXTTYTCQ-QJPTWQEYSA-N
• SMILES： O1[C@H](C[C@@H]([C@H]1CO)N1C(C)=C(C)N=N1)N1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 321.14387
• Monoisotopic Mass: 321.144
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _0.7
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.57
• Refractive Index: 1.712
• PSA: 109.58